Cas no 1807261-75-1 (2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1807261-75-1
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4901728
• Update Time: 2025-09-27

2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-3-5-4(7(9,10)11)1-2-6(12-5)13(14)15/h1-2H,3H2
• InChI Key： WEDVVDASGCEFNE-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807261-75-1)

2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807261-75-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique nitro and trifluoromethyl functional groups, serves as a critical building block in the synthesis of advanced small molecule drugs and crop protection agents. Its molecular structure, featuring a pyridine core, makes it a versatile candidate for cross-coupling reactions and other organic transformations.

In recent years, the demand for 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine has surged due to its role in developing next-generation therapeutics. Researchers are particularly interested in its potential applications in oncology and central nervous system (CNS) disorders. The compound’s electron-withdrawing groups enhance its reactivity, making it a preferred choice for medicinal chemistry projects. Additionally, its nitro group offers opportunities for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

From an agrochemical perspective, 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine is valued for its potential in designing novel pesticides and herbicides. The trifluoromethyl group is known to improve the bioavailability and metabolic stability of agrochemicals, addressing the industry’s need for sustainable crop solutions. This aligns with global discussions on food security and environmental sustainability, as the compound’s derivatives could reduce the ecological footprint of traditional pesticides.

The synthesis of 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include bromination and nitration, which require precise control to achieve high yields and purity. Advances in flow chemistry and catalysis have further optimized its production, catering to the increasing demand for high-purity intermediates in both academic and industrial settings.

One of the most searched questions related to this compound is: "What are the applications of 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine in drug discovery?" The answer lies in its ability to serve as a key intermediate for kinase inhibitors and GPCR-targeted therapies, which are hot topics in precision medicine. Another frequently asked question is: "How does the trifluoromethyl group enhance the properties of this compound?" The CF3 group significantly improves lipophilicity and binding affinity, making it a staple in modern bioisostere design.

In the context of green chemistry, researchers are exploring solvent-free and catalytic methods to synthesize 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine, reducing waste and energy consumption. This aligns with the broader ESG (Environmental, Social, and Governance) goals of the chemical industry. Furthermore, the compound’s patent landscape reveals its inclusion in several innovative formulations, highlighting its commercial viability.

For laboratory use, 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine is typically handled under controlled conditions due to its reactivity. Proper storage protocols and handling guidelines are essential to ensure safety and stability. The compound’s spectroscopic data (e.g., NMR and HPLC profiles) are well-documented, aiding in quality control and analytical validation.

In summary, 2-Bromomethyl-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807261-75-1) is a high-value intermediate with broad applications in life sciences and material innovation. Its unique structural features and reactivity profile position it as a cornerstone in cutting-edge research, addressing both current and future challenges in healthcare and agriculture.